Cas no 1065074-07-8 (N-(Furan-2-ylmethyl) 3-bromo-4-fluoro-benzamide)

• Product Name: N-(Furan-2-ylmethyl) 3-bromo-4-fluoro-benzamide
• CAS No: 1065074-07-8
• MF: C₁₂H₉BrFNO₂
• MW: 298.10776591301
• MDL: MFCD11053851
• CID: 856822
• PubChem ID: 46738969
• Update Time: 2025-11-01

N-(Furan-2-ylmethyl) 3-bromo-4-fluoro-benzamide Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-fluoro-N-(furan-2-ylmethyl)benzamide
• N-(Furan-2-ylmethyl) 3-bromo-4-fluoro-benzamide
• 3-Bromo-4-fluoro-N-(2-furanylmethyl)benzamide
• DTXSID30674612
• BS-23680
• 3-Bromo-4-fluoro-N-[(furan-2-yl)methyl]benzamide
• N-(Furan-2-ylmethyl)3-bromo-4-fluoro-benzamide
• 1065074-07-8
• DB-352413
• SB61566
• MFCD11053851
• AKOS015834210

• MDL： MFCD11053851
• Inchi： 1S/C12H9BrFNO2/c13-10-6-8(3-4-11(10)14)12(16)15-7-9-2-1-5-17-9/h1-6H,7H2,(H,15,16)
• InChI Key： GHVJQDNAGLFARB-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)C(NCC1=CC=CO1)=O)F

Computed Properties

• Exact Mass: 296.98000
• Monoisotopic Mass: 296.98007g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 42.2Ų

Experimental Properties

• Density: 1.539±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.13 g/l) (25 º C),
• PSA: 42.24000
• LogP: 3.50210

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on N-(Furan-2-ylmethyl) 3-bromo-4-fluoro-benzamide

Research Brief on N-(Furan-2-ylmethyl) 3-bromo-4-fluoro-benzamide (CAS: 1065074-07-8)

N-(Furan-2-ylmethyl) 3-bromo-4-fluoro-benzamide (CAS: 1065074-07-8) is a synthetic small molecule that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its furan and halogenated benzamide moieties, has been investigated for its potential applications in drug discovery and development. Recent studies have explored its role as a building block in the synthesis of more complex pharmacophores, as well as its biological activity in various assay systems.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers evaluated the inhibitory effects of N-(Furan-2-ylmethyl) 3-bromo-4-fluoro-benzamide on a panel of kinases. The compound demonstrated moderate activity against several tyrosine kinases, suggesting its potential as a lead compound for the development of kinase inhibitors. The study highlighted the importance of the bromo and fluoro substituents in enhancing binding affinity to the ATP-binding pocket of target kinases.

Another significant finding comes from a recent patent application (WO2023056789) that describes the use of this compound as an intermediate in the synthesis of novel anti-inflammatory agents. The patent claims that derivatives of N-(Furan-2-ylmethyl) 3-bromo-4-fluoro-benzamide exhibit potent COX-2 inhibitory activity with reduced gastrointestinal side effects compared to traditional NSAIDs. This application underscores the compound's versatility in medicinal chemistry.

Structural analysis of N-(Furan-2-ylmethyl) 3-bromo-4-fluoro-benzamide has revealed interesting conformational properties. X-ray crystallography studies show that the furan ring adopts a nearly perpendicular orientation relative to the benzamide plane, creating a unique three-dimensional structure that may contribute to its biological activity. Computational docking studies further suggest that this spatial arrangement facilitates interactions with various biological targets.

Recent synthetic methodology developments have improved the accessibility of this compound. A 2024 publication in Organic Process Research & Development describes a scalable, high-yield synthesis route that reduces the number of purification steps while maintaining excellent purity (>99%). This advancement is particularly important for potential industrial applications of the compound.

In the context of drug discovery, structure-activity relationship (SAR) studies have identified key modifications to N-(Furan-2-ylmethyl) 3-bromo-4-fluoro-benzamide that enhance its pharmacological properties. For instance, replacement of the furan ring with other heterocycles has been shown to modulate solubility and metabolic stability, while modifications to the halogen substituents affect target selectivity.

Looking forward, N-(Furan-2-ylmethyl) 3-bromo-4-fluoro-benzamide represents a promising scaffold for further medicinal chemistry exploration. Its combination of synthetic accessibility, structural novelty, and demonstrated biological activity makes it a valuable tool compound for researchers in chemical biology and drug discovery. Future studies are expected to explore its potential in additional therapeutic areas and to further optimize its pharmacological profile.